Cas no 2732246-48-7 (Tert-butyl 2,2-dimethyl-3-(oxiran-2-yl)azetidine-1-carboxylate)
Tert-butyl 2,2-dimethyl-3-(oxiran-2-yl)azetidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
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- EN300-37136992
- tert-butyl 2,2-dimethyl-3-(oxiran-2-yl)azetidine-1-carboxylate
- 2732246-48-7
- Tert-butyl 2,2-dimethyl-3-(oxiran-2-yl)azetidine-1-carboxylate
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- Inchi: 1S/C12H21NO3/c1-11(2,3)16-10(14)13-6-8(9-7-15-9)12(13,4)5/h8-9H,6-7H2,1-5H3
- InChI Key: FVZDLJMSNFFVSP-UHFFFAOYSA-N
- SMILES: O1CC1C1CN(C(=O)OC(C)(C)C)C1(C)C
Computed Properties
- Exact Mass: 227.15214353g/mol
- Monoisotopic Mass: 227.15214353g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 306
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 42.1Ų
Tert-butyl 2,2-dimethyl-3-(oxiran-2-yl)azetidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-37136992-0.05g |
tert-butyl 2,2-dimethyl-3-(oxiran-2-yl)azetidine-1-carboxylate |
2732246-48-7 | 0.05g |
$1140.0 | 2023-07-10 | ||
| Enamine | EN300-37136992-0.1g |
tert-butyl 2,2-dimethyl-3-(oxiran-2-yl)azetidine-1-carboxylate |
2732246-48-7 | 0.1g |
$1195.0 | 2023-07-10 | ||
| Enamine | EN300-37136992-0.25g |
tert-butyl 2,2-dimethyl-3-(oxiran-2-yl)azetidine-1-carboxylate |
2732246-48-7 | 0.25g |
$1249.0 | 2023-07-10 | ||
| Enamine | EN300-37136992-0.5g |
tert-butyl 2,2-dimethyl-3-(oxiran-2-yl)azetidine-1-carboxylate |
2732246-48-7 | 0.5g |
$1302.0 | 2023-07-10 | ||
| Enamine | EN300-37136992-1.0g |
tert-butyl 2,2-dimethyl-3-(oxiran-2-yl)azetidine-1-carboxylate |
2732246-48-7 | 1.0g |
$1357.0 | 2023-07-10 | ||
| Enamine | EN300-37136992-2.5g |
tert-butyl 2,2-dimethyl-3-(oxiran-2-yl)azetidine-1-carboxylate |
2732246-48-7 | 2.5g |
$2660.0 | 2023-07-10 | ||
| Enamine | EN300-37136992-5.0g |
tert-butyl 2,2-dimethyl-3-(oxiran-2-yl)azetidine-1-carboxylate |
2732246-48-7 | 5.0g |
$3935.0 | 2023-07-10 | ||
| Enamine | EN300-37136992-10.0g |
tert-butyl 2,2-dimethyl-3-(oxiran-2-yl)azetidine-1-carboxylate |
2732246-48-7 | 10.0g |
$5837.0 | 2023-07-10 |
Tert-butyl 2,2-dimethyl-3-(oxiran-2-yl)azetidine-1-carboxylate Related Literature
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
Additional information on Tert-butyl 2,2-dimethyl-3-(oxiran-2-yl)azetidine-1-carboxylate
Tert-butyl 2,2-dimethyl-3-(oxiran-2-yl)azetidine-1-carboxylate: A Comprehensive Overview
The compound Tert-butyl 2,2-dimethyl-3-(oxiran-2-yl)azetidine-1-carboxylate, identified by the CAS number 2732246-48-7, is a highly specialized organic molecule with significant applications in various fields of chemistry. This compound is notable for its unique structure, which combines elements of azetidine, an oxirane ring, and a tert-butyl group. The molecule's structure contributes to its versatility in chemical reactions and its potential for use in advanced materials and pharmaceuticals.
The synthesis of this compound involves a series of carefully controlled reactions, including the formation of the azetidine ring and the subsequent introduction of the oxirane moiety. Recent studies have highlighted the importance of such compounds in the development of novel drug delivery systems. The presence of the oxirane group, which is known for its reactivity under specific conditions, makes this compound particularly interesting for applications in biochemistry and materials science.
One of the most recent advancements in the study of Tert-butyl 2,2-dimethyl-3-(oxiran-2-yl)azetidine-1-carboxylate involves its use as a precursor in the synthesis of biodegradable polymers. Researchers have demonstrated that this compound can be polymerized under mild conditions to form materials with tailored mechanical properties. These polymers have shown promise in biomedical applications, such as tissue engineering and drug delivery systems, due to their biocompatibility and controlled degradation rates.
In addition to its polymerization applications, this compound has also been explored for its potential in catalytic processes. The tert-butyl group provides steric protection during certain reaction steps, making it easier to control the reaction pathway. This property has led to its use in asymmetric catalysis, where it serves as a chiral auxiliary to facilitate the formation of enantiomerically enriched products.
The integration of azetidine into the molecular structure introduces additional functional groups that can be exploited for further chemical transformations. For instance, recent research has focused on the oxidation of azetidine derivatives to generate compounds with increased functionality. These oxidized derivatives have shown potential as intermediates in the synthesis of complex natural products and synthetic drugs.
Moreover, the oxirane ring present in this compound has been utilized in click chemistry reactions, enabling rapid and efficient construction of larger molecules. This approach has been particularly useful in drug discovery programs where high-throughput synthesis is required. The combination of these functional groups within a single molecule makes Tert-butyl 2,2-dimethyl-3-(oxiran-2-yl)azetidine-1-carboxylate a valuable tool for chemists working across diverse disciplines.
From an environmental perspective, there is growing interest in understanding the biodegradation pathways of this compound. Initial studies suggest that under certain conditions, it can be broken down into non-toxic byproducts, making it a more sustainable alternative to traditional materials. This aspect is particularly relevant as industries increasingly prioritize green chemistry principles.
In conclusion, Tert-butyl 2,2-dimethyl-3-(oxiran-2-yl)azetidine-1-carboxylate stands out as a multifaceted compound with applications ranging from polymer science to catalysis and drug discovery. Its unique structure and reactivity continue to inspire innovative research directions, underscoring its importance in modern chemical research.
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